Cas no 2091165-80-7 (1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 2091165-80-7
• MF: C₁₀H₆BrClFN
• MW: 274.51674413681
• CID: 6025820
• PubChem ID: 131335565
• Update Time: 2025-10-28

1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile
• EN300-1919706
• 2091165-80-7

• Inchi： 1S/C10H6BrClFN/c11-6-1-2-7(12)9(13)8(6)10(5-14)3-4-10/h1-2H,3-4H2
• InChI Key： OQJOORWFMRSOIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1(C#N)CC1)F)Cl

Computed Properties

• Exact Mass: 272.93562g/mol
• Monoisotopic Mass: 272.93562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 2091165-80-7)

1-(6-Bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 2091165-80-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and broad applications in drug discovery. The presence of bromo, chloro, and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its potential as a building block for small molecule inhibitors, which are critical in oncology and neurodegenerative disease research. The compound's nitrile group further expands its utility in click chemistry and bioconjugation, aligning with the growing trend of precision medicine.

The synthesis of 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile involves multi-step reactions, including cyclopropanation and halogenation, which are optimized for high yield and purity. Its CAS No. 2091165-80-7 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. The compound's molecular stability and solubility profile make it suitable for high-throughput screening (HTS) platforms, a key focus area in modern drug discovery.

From an environmental perspective, the compound's halogenated structure raises questions about biodegradability and eco-friendly alternatives, a hot topic in green chemistry. Innovations in catalytic processes and solvent-free synthesis are being explored to address these concerns. Additionally, its applications in material science, such as organic electronics, highlight its versatility beyond life sciences.

For researchers sourcing 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile, factors like purity grade (e.g., HPLC ≥98%), storage conditions, and supplier reliability are critical. The compound's spectroscopic data (NMR, MS) and regulatory compliance (REACH, FDA) are frequently searched topics, reflecting the industry's emphasis on quality control and safety standards.

In summary, 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 2091165-80-7) exemplifies the intersection of chemical innovation and practical applications. Its role in advancing drug development, sustainable agriculture, and advanced materials ensures its relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of medicinal chemists and industrial researchers alike.